Cas no 1351601-13-2 (N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide)

• Product Name: N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide
• CAS No: 1351601-13-2
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6492736
• PubChem ID: 71785149
• Update Time: 2025-05-30

N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide
• AKOS024532584
• N-thiophen-2-yl-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide
• 1351601-13-2
• N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide
• VU0532429-1
• F6118-0316

• Inchi： 1S/C13H18N2O3S/c16-12(14-11-3-1-10-19-11)15-6-4-13(5-7-15)17-8-2-9-18-13/h1,3,10H,2,4-9H2,(H,14,16)
• InChI Key： HBMJFVHULHSCOS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC2(CC1)OCCCO2)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79Ų

Additional information on N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide

Introduction to N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide (CAS No. 1351601-13-2)

N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide, identified by the CAS number 1351601-13-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amide derivative features a thiophene ring appended to a spirocyclic framework, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide consists of a spirocyclic system comprising an azacycloalkane core linked to an oxygenated heterocycle. The presence of the thiophenyl moiety introduces unique electronic and steric properties, which can modulate the compound's interactions with biological targets. This structural motif has been increasingly studied for its potential applications in developing novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders and anti-inflammatory medications.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of spirocyclic compounds in drug design. The rigid spirocyclic framework of N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide enhances binding affinity and selectivity towards specific biological receptors. Studies have demonstrated that such scaffolds can improve pharmacokinetic profiles, including solubility and metabolic stability, which are critical factors in drug development.

The thiophene ring in this compound not only contributes to its aromaticity but also serves as a hydrogen bond acceptor, facilitating interactions with polar residues in protein targets. This feature has been exploited in designing molecules with enhanced binding affinity for enzymes and receptors involved in neurological disorders. For instance, derivatives of this class have shown promise in modulating neurotransmitter receptors such as serotonin and dopamine transporters, which are implicated in conditions like depression and Parkinson's disease.

Moreover, the 1,5-dioxa segment of the molecule introduces oxygen atoms that can participate in hydrogen bonding networks, further enhancing the compound's ability to interact with biological targets. This structural feature is particularly relevant in designing molecules that require precise spatial orientation within active sites of enzymes or receptors. The spirocyclic nature of the compound also imparts conformational rigidity, which can be advantageous in minimizing off-target effects and improving drug specificity.

In the context of medicinal chemistry, N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide represents a novel scaffold that has not been extensively explored but holds significant potential for further development. Researchers have begun investigating its derivatives for their pharmacological properties, particularly focusing on their ability to modulate inflammatory pathways and neural signaling cascades. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The integration of thiophene derivatives into spirocyclic frameworks has opened new avenues for drug discovery due to their unique physicochemical properties. These compounds often exhibit improved bioavailability and reduced toxicity compared to traditional small-molecule drugs. The ability of N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide to interact with multiple biological targets simultaneously makes it an attractive candidate for multitarget drug design strategies.

Recent research has also highlighted the role of spirocyclic compounds in overcoming multidrug resistance (MDR) mechanisms associated with cancer therapy. The rigid structure of these molecules can interfere with efflux pumps responsible for drug resistance, thereby enhancing therapeutic efficacy. Additionally, the presence of functional groups such as amides and thiophene rings allows for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

The synthesis of N-(thiophen-2-yl)-1,5-dioxa-9-azaspiro5.5undecane-9-carboxamide presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise construction to ensure optimal stereochemistry, which is crucial for biological activity. Advances in synthetic methodologies have made it possible to construct complex spirocyclic systems more efficiently than ever before, paving the way for rapid discovery and optimization.

In conclusion,N-(thiophen-2-yloxa]-1,a promising area for future research due to its structural complexity and potential therapeutic applications.